Cas no 26489-01-0 ((+/-)-3,7-Dimethyloct-6-en-1-ol)

• Product Name: (+/-)-3,7-Dimethyloct-6-en-1-ol
• CAS No: 26489-01-0
• MF: C₁₀O
• MW: 136.106402397156
• CID: 52947
• Update Time: 2025-04-18

(+/-)-3,7-Dimethyloct-6-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (+/-)-3,7-Dimethyloct-6-en-1-ol
• CITRONELLOL
• 3,7-DIMETHYL-6-OCTEN-1-OL
• 6-Octen-1-ol, 3,7-dimethyl-
• Cephrol
• DL-Citronellol
• Elenol

• Inchi： 1S/C10O/c1-9(2)5-4-6-10(3)7-8-11
• InChI Key： QSBUITPBFMWVKU-UHFFFAOYSA-N
• SMILES： [C][C]([C][C]/[C]=C(\[C])/[C])[C][C][O] |^1:0,1,4,6,7,10,^4:2,3,8,9|

Computed Properties

• Exact Mass: 156.151415
• Monoisotopic Mass: 156.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.857 g/mL at 25 °C(lit.)
• Melting Point: 77-83 °C(lit.)
• Boiling Point: 225 °C(lit.)
• Flash Point: 209 °F
• Refractive Index: n20/D 1.456(lit.)
• Vapor Pressure: ~0.02 mm Hg ( 25 °C)

(+/-)-3,7-Dimethyloct-6-en-1-ol Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：RH3400000
• Hazardous Material Identification：
• Storage Condition：2-8°C

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